Cas no 343269-86-3 (5,6,7,8-tetrahydropteridine)

• Product Name: 5,6,7,8-tetrahydropteridine
• CAS No: 343269-86-3
• MF: C₆H₈N₄
• MW: 136.15452003479
• CID: 918983
• PubChem ID: 156
• Update Time: 2025-06-29

5,6,7,8-tetrahydropteridine Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-Pteridine
• tetrahydropteridine
• SCHEMBL20565496
• NS00122173
• EN300-128317
• Pteridine, 5,6,7,8-tetrahydro-
• SCHEMBL1448583
• 10593-78-9
• PTERIDINE, 1,5,6,7-TETRAHYDRO-
• Pteridine, 5,6,7,8-tetrahydro- (6CI,7CI,8CI,9CI)
• H4-biopterin
• 5,6,7,8-tetrahydropteridine
• CHEBI:28889
• Q27103945
• AKOS006279616
• DB-278021
• DTXSID00147429
• C05650
• 343269-86-3

• Inchi： 1S/C6H8N4/c1-2-9-6-5(8-1)3-7-4-10-6/h3-4,8H,1-2H2,(H,7,9,10)
• InChI Key： IDAICLIJTRXNER-UHFFFAOYSA-N
• SMILES： N1C2C=NC=NC=2NCC1

Computed Properties

• Exact Mass: 136.074896272g/mol
• Monoisotopic Mass: 136.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pteridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives

Additional information on 5,6,7,8-tetrahydropteridine

Introduction to 5,6,7,8-tetrahydropteridine (CAS No. 343269-86-3)

The compound 5,6,7,8-tetrahydropteridine, identified by the Chemical Abstracts Service Number (CAS No.) 343269-86-3, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules and plays a pivotal role in enzymatic reactions, particularly those involving tetrahydrobiopterin (BH4) and its derivatives.

5,6,7,8-tetrahydropteridine is structurally characterized by a pteridine core, which is a six-membered aromatic ring containing two nitrogen atoms. This structural motif is widely recognized for its versatility in biological systems, where it acts as a cofactor or precursor in multiple metabolic pathways. The compound's ability to undergo functionalization at various positions makes it a valuable building block for the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has shown increasing interest in 5,6,7,8-tetrahydropteridine due to its potential applications in treating neurological disorders, cardiovascular diseases, and certain types of cancer. The derivative tetrahydrobiopterin (BH4), for instance, is well-documented for its role in enhancing enzymatic activity and has been used clinically to treat phenylketonuria (PKU), a genetic disorder affecting amino acid metabolism.

Recent studies have highlighted the significance of 5,6,7,8-tetrahydropteridine in the context of enzyme regulation and signal transduction. Research has demonstrated that this compound can modulate the activity of enzymes such as nitric oxide synthase (NOS) and xanthine oxidase (XO), which are critical in maintaining vascular tone and oxidative stress balance. These findings have opened new avenues for therapeutic intervention in conditions like hypertension and inflammatory diseases.

The synthesis of 5,6,7,8-tetrahydropteridine has been optimized through various chemical pathways to ensure high yield and purity. Modern synthetic methods often employ catalytic hydrogenation or enzymatic conversion to achieve the desired product with minimal byproducts. These advancements have not only improved the accessibility of the compound but also reduced production costs, making it more feasible for large-scale applications.

From a biochemical perspective, 5,6,7,8-tetrahydropteridine plays an essential role in the biosynthesis of several important biomolecules. It serves as a precursor for neurotransmitters such as serotonin and dopamine and is involved in the production of coenzymes that participate in redox reactions. This multifaceted utility underscores its importance in maintaining cellular homeostasis and physiological function.

The therapeutic potential of derivatives of 5,6,7,8-tetrahydropteridine continues to be explored in clinical research. For instance, novel analogs are being investigated for their efficacy in treating neurodegenerative diseases like Parkinson's disease and Alzheimer's disease. These studies leverage the compound's ability to interact with specific enzymatic pathways that are dysregulated in these conditions.

In conclusion,5,6,7,8-tetrahydropteridine (CAS No. 343269-86-3) is a versatile and biologically significant compound with broad applications in pharmaceutical research and drug development. Its structural features and functional properties make it an indispensable tool for synthesizing bioactive molecules and modulating enzymatic processes. As research progresses，the full potential of this compound is expected to be realized，leading to innovative treatments for a wide range of human diseases.